Cas no 70329-19-0 (Benzenaminium,2-methoxy-N,N,N-trimethyl-, iodide (1:1))

• Product name: Benzenaminium,2-methoxy-N,N,N-trimethyl-, iodide (1:1)
• CAS No: 70329-19-0
• MF: C₁₀H₁₆NO+^.I-
• MW: 293.14414
• CID: 581775
• PubChem ID: 24190840

Benzenaminium,2-methoxy-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,2-methoxy-N,N,N-trimethyl-, iodide (1:1)
• 70329-19-0
• NSC-115675
• 2-Methoxy-N,N,N-trimethylanilinium iodide
• NSC115675
• DTXSID20637938

• Inchi： InChI=1S/C10H16NO.HI/c1-11(2,3)9-7-5-6-8-10(9)12-4;/h5-8H,1-4H3;1H/q+1;/p-1
• InChI Key： DWDZJVMYVCARJF-UHFFFAOYSA-M
• SMILES： C[N+](C)(C)C1=CC=CC=C1OC.[I-]

Computed Properties

• Exact Mass: 166.12328
• Monoisotopic Mass: 293.02766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23